Cas no 2172140-37-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid
• CAS No: 2172140-37-1
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• CID: 6155013
• PubChem ID: 165747243
• Update Time: 2025-06-09

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid
• EN300-1287240
• 2172140-37-1
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-propyloxolan-3-yl]acetic acid

• Inchi： 1S/C24H27NO5/c1-2-7-16-13-29-15-24(16,12-22(26)27)25-23(28)30-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,2,7,12-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： XTQDWHJOWPYYJJ-UHFFFAOYSA-N
• SMILES： O1CC(CCC)C(CC(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.18892296g/mol
• Monoisotopic Mass: 409.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid (CAS No. 2172140-37-1)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid (CAS No. 2172140-37-1) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, is a derivative of fluorene and is characterized by its unique structural features and potential applications in drug development and biochemical research.

The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid includes a fluorene moiety, which is a tricyclic aromatic hydrocarbon, and a methoxycarbonyl group attached to an amino functional group. The presence of these functional groups imparts specific chemical properties that make this compound highly versatile in various biological and pharmaceutical contexts.

In recent years, the study of fluorene derivatives has expanded significantly due to their potential in various therapeutic areas. Fluorene-based compounds have been explored for their ability to modulate protein-protein interactions, inhibit specific enzymes, and serve as scaffolds for the development of targeted therapies. The unique structural characteristics of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid make it an attractive candidate for such applications.

One of the key areas where this compound has shown promise is in the field of protein-protein interaction inhibitors (PPIs). PPIs are crucial for many cellular processes, including signal transduction, cell cycle regulation, and apoptosis. The ability to selectively disrupt these interactions can have significant therapeutic implications. Research has demonstrated that fluorene derivatives, including 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid, can effectively bind to specific protein interfaces, thereby inhibiting the formation of deleterious protein complexes.

In addition to its potential as a PPI inhibitor, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid has also been investigated for its enzyme inhibitory properties. Enzymes play a central role in many biological pathways, and their inhibition can be a powerful strategy for treating various diseases. Studies have shown that this compound can selectively inhibit certain enzymes involved in metabolic pathways, making it a valuable tool for both research and therapeutic applications.

The synthetic route for producing 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid involves several well-defined steps. The synthesis typically begins with the preparation of the fluorene core, followed by the introduction of the methoxycarbonyl group and the amino functional group. The final step involves the attachment of the propyloxolan moiety to form the complete molecule. This multi-step process requires precise control over reaction conditions to ensure high yields and purity.

The physicochemical properties of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-propyloxolan-3-ylacetic acid, such as its solubility, stability, and bioavailability, are critical factors that influence its potential applications. Researchers have optimized these properties through various modifications and formulations to enhance its effectiveness in biological systems. For example, improving solubility can enhance the compound's ability to penetrate cell membranes and reach its target sites within cells.

Clinical trials involving fluorene derivatives have shown promising results in several therapeutic areas. For instance, compounds similar to 2-3-{(9H-fluoren}-9-{yl)methoxycarbonyl}amino)-4-propyloxolan-{3}-ylacetic acid have been tested for their efficacy in treating cancer, neurodegenerative diseases, and inflammatory conditions. These trials have highlighted the compound's potential as a lead molecule for further drug development.

Beyond its direct therapeutic applications, 2-{3}-{(9H-fluoren}-9-{yl)methoxycarbonyl}amino)-{4}-propyloxolan-{3}-ylacetic acid also serves as an important tool in basic research. Its unique structural features make it useful for studying protein-protein interactions and enzyme mechanisms at the molecular level. By understanding how this compound interacts with biological targets, researchers can gain insights into fundamental biological processes and identify new therapeutic targets.

In conclusion, 2-{3}-{(9H-fluoren}-9-{yl)methoxycarbonyl}amino)-{4}-propyloxolan-{3}-ylacetic acid (CAS No. 2172140-{37}-{1}) is a versatile organic compound with significant potential in both research and therapeutic applications. Its unique structural characteristics and functional groups make it an attractive candidate for developing novel drugs and advancing our understanding of complex biological systems. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the fields of chemical biology and medicinal chemistry.